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Compound of Interest

Compound Name: Octanal

Cat. No.: B600720

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
octanal, a saturated fatty aldehyde used in various industrial and research applications. The
following sections detail its hazards, safe handling procedures, emergency protocols, and
toxicological and environmental impact, compiled from various safety data sheets and scientific
sources.

Core Safety Information

Octanal, also known as caprylic aldehyde or aldehyde C-8, is a flammable liquid and vapor
that can cause skin and serious eye irritation.[1][2] It is also considered harmful to aquatic life
with long-lasting effects.[2][3] Ingestion may lead to lung damage due to aspiration.[1]

Physical and Chemical Properties

A clear, colorless to pale yellow liquid, octanal is characterized by a strong, fruity odor. It is
sparingly soluble in water but soluble in alcohol and mineral oil. Key quantitative physical and
chemical properties are summarized in Table 1.
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Property Value Source
Molecular Formula C8H160

Molecular Weight 128.21 g/mol

Boiling Point 171 °C (340 °F)

Melting Point 12-15 °C (54-59 °F)

Flash Point 51 °C (123.8 °F)

Density 0.822 g/mL at 20 °C

Vapor Pressure

2 mm Hg at 20 °C

Water Solubility

0.21 g/L

logP (Octanol/Water Partition

Coefficient)

3.5at20°C

Autoignition Temperature

190 °C (374 °F)

Toxicological Data

The acute toxicity of octanal is considered low via oral and dermal routes. However, it is an

irritant to the skin and eyes. Table 2 summarizes the available toxicity data.

Endpoint Species Route Value Source
LD50 Rat Oral 5630 mg/kg

LD50 Rat Oral 4617 mg/kg

LD50 Rabbit Dermal 6350 mg/kg

LD50 Rabbit Dermal 5207 mg/kg

LC50 Rat Inhalation >0.83 mg/L (4 h)

LC50 Rat Inhalation > 4.7 mg/L (4 h)

Experimental Protocols
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The toxicological data presented in this guide are based on standardized testing protocols. For
instance, the oral LD50 values are typically determined by administering the substance to rats
and observing the dosage that is lethal to 50% of the test population. Dermal LD50 studies
involve applying the substance to the skin of rabbits. Inhalation LC50 is determined by
exposing rats to the substance's vapor for a specified duration. Skin and eye irritation studies
are also conducted on rabbits.

Safe Handling and Storage

Engineering Controls:

e Handle octanal in a well-ventilated area, preferably within a chemical fume hood.

» Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

o Skin Protection: Chemical-resistant gloves (e.g., Nitrile rubber) and a laboratory coat are
mandatory. For larger-scale operations, a chemical-resistant apron or coveralls may be
necessary.

o Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, use
an appropriate respirator with an organic vapor filter.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.

Use only non-sparking tools.

Take precautionary measures against static discharge.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b600720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Ground and bond containers and receiving equipment.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep refrigerated to maintain product quality.

» Store away from strong oxidizing agents, strong bases, and strong reducing agents.

Emergency Procedures
First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids. Get medical attention.

 In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms persist.

« If ingested: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. May cause lung damage if swallowed.

Fire-Fighting Measures

o Suitable extinguishing media: Use alcohol-resistant foam, dry chemical, or carbon dioxide
(CO2). Water spray may be inefficient.

o Specific hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back. Containers may explode when heated.
Hazardous combustion products include carbon monoxide and carbon dioxide.

Accidental Release Measures
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For a minor spill, remove all ignition sources and clean up the spill immediately. For a major
spill, clear the area of personnel and move upwind. Alert emergency responders. Spilled
material should be absorbed with an inert absorbent material and placed in a suitable container
for disposal. Prevent the spill from entering drains or waterways.

Spill Response Workflow

The following diagram illustrates a logical workflow for handling an octanal spill.
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Caption: Logical workflow for handling an octanal spill.
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Environmental Information

Octanal is considered toxic to agquatic organisms and may cause long-term adverse effects in
the aquatic environment. It is not readily biodegradable. The log octanol/water partition
coefficient (log Pow) of 2.78 to 3.5 suggests a potential for bioaccumulation. Therefore, release
into the environment should be avoided.

Disposal Considerations

Dispose of octanal and contaminated materials in accordance with local, regional, and national
regulations. Waste generators must consult with hazardous waste regulations for complete and
accurate classification. Do not dispose of it with general laboratory trash or pour it down the
drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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